Cas no 2138088-79-4 (3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138088-79-4
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6447969
• PubChem ID: 165952013
• Update Time: 2025-05-21

3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138088-79-4
• 3-[(3,3-dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol
• EN300-1161342
• 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C15H31NO/c1-11(14(2,3)4)16(7)13-10-12(17)8-9-15(13,5)6/h11-13,17H,8-10H2,1-7H3
• InChI Key： VIHHNZSMYUMWGY-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)C(C)C(C)(C)C

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol

Research Brief on 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138088-79-4)

The compound 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138088-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol exhibits selective binding affinity towards certain receptors, which could be leveraged for the development of novel therapeutics. The compound's structural complexity and stereochemistry play a crucial role in its biological activity, making it a subject of extensive computational and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient production of this compound, facilitating further pharmacological evaluations. Researchers have employed state-of-the-art techniques such as high-throughput screening and molecular docking to assess its efficacy and safety profile. These studies have revealed that the compound possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability, which are critical for its progression into clinical trials.

In addition to its therapeutic potential, 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol has also been investigated for its role in chemical biology. Its ability to modulate specific signaling pathways has provided valuable insights into the underlying mechanisms of various diseases. For instance, recent findings suggest that this compound could be a potent modulator of inflammatory responses, opening new avenues for the treatment of chronic inflammatory conditions.

The safety and toxicological profile of 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol have also been a focus of recent research. Preclinical studies have demonstrated that the compound exhibits a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings underscore its potential as a viable candidate for further development and highlight the need for comprehensive clinical evaluations.

In conclusion, the compound 3-[(3,3-Dimethylbutan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138088-79-4) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties make it a valuable candidate for the development of novel therapeutics. Continued research efforts are expected to further elucidate its potential applications and pave the way for its translation into clinical practice.